78-38-6

Diethyl ethylphosphonate

In Stock

• CAS RN:
• 78-38-6

• Formula:
• C6H15O3P

• InChI:
• InChI=1S/C6H15O3P/c1-4-8-10(7,6-3)9-5-2/h4-6H2,1-3H3

• InChIKey:
• AATNZNJRDOVKDD-UHFFFAOYSA-N

• Diethyl Ethylphosphonate can be used as a flame retardant, and also used as a general reagent in phosphinoalkene and phosphinoalkyne synthesis.
  Diethyl ethylphosphonate is a colorless liquid with a mild odor. (NTP, 1992)
  

7-Oxabicyclo[4.2.0]octane

Usually In Stock

• CAS RN:
• 278-38-6

• Formula:
• C7H12O

• InChI:
• InChI=1S/C7H12O/c1-2-4-7-6(3-1)5-8-7/h6-7H,1-5H2

• InChIKey:
• KDBXRAQKSXYXFU-UHFFFAOYSA-N

• 7-Oxabicyclo[4.2.0]octane is a useful research compound. Its molecular formula is C7H12O and its molecular weight is 112.17 g/mol. The purity is usually 95%.

6,7-Dimethoxyquinolin-2(1h)-one

In Stock

• CAS RN:
• 5278-38-6

• Formula:
• C11H11NO3

• InChI:
• InChI=1S/C11H11NO3/c1-14-9-5-7-3-4-11(13)12-8(7)6-10(9)15-2/h3-6H,1-2H3,(H,12,13)

• InChIKey:
• YCIOUNSWHDKEBM-UHFFFAOYSA-N

• 6,7-Dimethoxyquinolin-2(1h)-one is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.

Urea, N,N'-bis[5-(1,1-dimethylethyl)-3-isoxazolyl]-

• CAS RN:
• 89078-38-6

• Formula:
• C15H22N4O3

• InChI:
• InChI=1S/C15H22N4O3/c1-14(2,3)9-7-11(18-21-9)16-13(20)17-12-8-10(22-19-12)15(4,5)6/h7-8H,1-6H3,(H2,16,17,18,19,20)

• InChIKey:
• UMDOQTDANJTGJY-UHFFFAOYSA-N

• Urea, N,N'-bis[5-(1,1-dimethylethyl)-3-isoxazolyl]- is a useful research compound. Its molecular formula is C15H22N4O3 and its molecular weight is 306.36 g/mol. The purity is usually 95%.

(E)-3-(2,3-dimethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one

In Stock

• CAS RN:
• 18778-38-6

• Formula:
• C18H18O4

• InChI:
• InChI=1S/C18H18O4/c1-20-15-10-7-13(8-11-15)16(19)12-9-14-5-4-6-17(21-2)18(14)22-3/h4-12H,1-3H3/b12-9+

• InChIKey:
• IECVLMVZGCYCSZ-FMIVXFBMSA-N

• (E)-3-(2,3-dimethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H18O4 and its molecular weight is 298.338. The purity is usually 95%.

Benzenamine, 4-chloro-2-fluoro-5-(1-methylethoxy)-

• CAS RN:
• 84478-38-6

• Formula:
• C9H11ClFNO

• InChI:
• InChI=1S/C9H11ClFNO/c1-5(2)13-9-4-8(12)7(11)3-6(9)10/h3-5H,12H2,1-2H3

• InChIKey:
• GEGKRSHJWVPCPA-UHFFFAOYSA-N

• Benzenamine, 4-chloro-2-fluoro-5-(1-methylethoxy)- is a useful research compound. Its molecular formula is C9H11ClFNO and its molecular weight is 203.64 g/mol. The purity is usually 95%.

Silicon dioxide

• CAS RN:
• 13778-38-6

• Formula:
• (SiO2)n
  SiO2
  O2Si

• InChI:
• InChI=1S/O2Si/c1-3-2

• InChIKey:
• VYPSYNLAJGMNEJ-UHFFFAOYSA-N

• Silicon Dioxide is a natural compound of silicon and oxygen found mostly in sand, Silica has three main crystalline varieties: quartz, tridymite, and cristobalite. Fine particulate silica dust from quartz rock causes over a long-term progressive lung injury, silicosis. (NCI04)
  Silica is another name for the chemical compound composed of silicon and oxygen with the chemical formula SiO2, or silicon dioxide. There are many forms of silica. All silica forms are identical in chemical composition, but have different atom arrangements. Silica compounds can be divided into two groups, crystalline (or c-silica) and amorphous silica (a-silica or non-crystalline silica). c-Silica compounds have structures with repeating patterns of silicon and oxygen. a-Silica chemical structures are more randomly linked when compared to c-silica. All forms of silica are odorless solids composed of ...

Sulfamide, [4-(1-methylethyl)phenyl]-(9CI)

• CAS RN:
• 178978-38-6

• Formula:
• C9H14N2O2S

• InChI:
• InChI=1S/C9H14N2O2S/c1-7(2)8-3-5-9(6-4-8)11-14(10,12)13/h3-7,11H,1-2H3,(H2,10,12,13)

• InChIKey:
• NYXXURKAPBVJCL-UHFFFAOYSA-N

• Sulfamide, [4-(1-methylethyl)phenyl]-(9CI), also known as Sulfamide, [4-(1-methylethyl)phenyl]-(9CI), is a useful research compound. Its molecular formula is C9H14N2O2S and its molecular weight is 214.29 g/mol. The purity is usually 95%.

2-(3,4-Dichlorophenyl)-N-methyl-N-[(1S)-1-phenyl-2-(1-pyrrolidinyl)ethyl]acetamide hydrochloride

In Stock

• CAS RN:
• 136378-38-6

• Formula:
• C21H25Cl3N2O

• InChI:
• InChI=1S/C21H24Cl2N2O.ClH/c1-24(21(26)14-16-9-10-18(22)19(23)13-16)20(15-25-11-5-6-12-25)17-7-3-2-4-8-17;/h2-4,7-10,13,20H,5-6,11-12,14-15H2,1H3;1H/t20-;/m1./s1

• InChIKey:
• VFLWVWZSDBTGQJ-VEIFNGETSA-N

• 2-(3,4-Dichlorophenyl)-N-methyl-N-[(1S)-1-phenyl-2-(1-pyrrolidinyl)ethyl]acetamide hydrochloride is a useful research compound. Its molecular formula is C21H25Cl3N2O and its molecular weight is 427.8 g/mol. The purity is usually 95%.

4-(2-chlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• CAS RN:
• 372978-38-6

• Formula:
• C20H20ClN3O2S

• InChI:
• InChI=1S/C20H20ClN3O2S/c1-3-26-16-11-7-6-10-15(16)23-19(25)17-12(2)22-20(27)24-18(17)13-8-4-5-9-14(13)21/h4-11,18H,3H2,1-2H3,(H,23,25)(H2,22,24,27)

• InChIKey:
• VYLRHHWMEPVVND-UHFFFAOYSA-N

• 4-(2-chlorophenyl)-N-(2-ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H20ClN3O2S and its molecular weight is 401.9g/mol. The purity is usually 95%.

3-(4-Bromophenyl)-N-methoxy-N-methylprop-2-enamide

• CAS RN:
• 652978-38-6

• Formula:
• C11H12BrNO2

• InChI:
• InChI=1S/C11H12BrNO2/c1-13(15-2)11(14)8-5-9-3-6-10(12)7-4-9/h3-8H,1-2H3

• InChIKey:
• DOAORVLWRLTVNL-UHFFFAOYSA-N

• 3-(4-Bromophenyl)-N-methoxy-N-methylprop-2-enamide is a useful research compound. Its molecular formula is C11H12BrNO2 and its molecular weight is 270.12 g/mol. The purity is usually 95%.

Methyl 4-(2-(4-methoxybenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzoate

In Stock

• CAS RN:
• 851978-38-6

• Formula:
• C17H15N3O4S

• InChI:
• InChI=1S/C17H15N3O4S/c1-23-12-4-3-5-13-14(12)18-17(25-13)20-19-15(21)10-6-8-11(9-7-10)16(22)24-2/h3-9H,1-2H3,(H,18,20)(H,19,21)

• InChIKey:
• SXLUMNWVBIWHDI-UHFFFAOYSA-N

• Methyl 4-(2-(4-methoxybenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzoate is a useful research compound. Its molecular formula is C17H15N3O4S and its molecular weight is 357.38. The purity is usually 95%.

(Z)-6-hydroxy-2-(4-methoxybenzylidene)-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 869078-38-6

• Formula:
• C22H24N2O4

• InChI:
• InChI=1S/C22H24N2O4/c1-23-9-11-24(12-10-23)14-18-19(25)8-7-17-21(26)20(28-22(17)18)13-15-3-5-16(27-2)6-4-15/h3-8,13,25H,9-12,14H2,1-2H3/b20-13-

• InChIKey:
• WEOVGIMYDOAKFM-MOSHPQCFSA-N

• (Z)-6-hydroxy-2-(4-methoxybenzylidene)-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H24N2O4 and its molecular weight is 380.444. The purity is usually 95%.

Ethyl 6-(4-isopropylphenyl)-6-oxohexanoate

In Stock

• CAS RN:
• 898778-38-6

• Formula:
• C17H24O3

• InChI:
• InChI=1S/C17H24O3/c1-4-20-17(19)8-6-5-7-16(18)15-11-9-14(10-12-15)13(2)3/h9-13H,4-8H2,1-3H3

• InChIKey:
• WHUXVYMLJIDVMG-UHFFFAOYSA-N

• Ethyl 6-(4-isopropylphenyl)-6-oxohexanoate is a useful research compound. Its molecular formula is C17H24O3 and its molecular weight is 276.4 g/mol. The purity is usually 95%.

4-Thiazolidinone, 3-(2-hydroxyphenyl)-2-thioxo-

In Stock

• CAS RN:
• 102878-38-6

• Formula:
• C9H7NO2S2

• InChI:
• InChI=1S/C9H7NO2S2/c11-7-4-2-1-3-6(7)10-8(12)5-14-9(10)13/h1-4,11H,5H2

• InChIKey:
• GZZQBXSBVQPQNY-UHFFFAOYSA-N

• 4-Thiazolidinone, 3-(2-hydroxyphenyl)-2-thioxo- is a useful research compound. Its molecular formula is C9H7NO2S2 and its molecular weight is 225.3 g/mol. The purity is usually 95%.

4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

In Stock

• CAS RN:
• 212578-38-6

• Formula:
• C10H11NO3

• InChI:
• InChI=1S/C10H11NO3/c1-11-6-9(10(12)13)14-8-5-3-2-4-7(8)11/h2-5,9H,6H2,1H3,(H,12,13)

• InChIKey:
• SSVIRLKDUUXSTR-UHFFFAOYSA-N

• 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.2 g/mol. The purity is usually 95%.

N-(4-chloro-2,5-dimethoxyphenyl)benzenesulfonamide

• CAS RN:
• 160878-38-6

• Formula:
• C14H14ClNO4S

• InChI:
• InChI=1S/C14H14ClNO4S/c1-19-13-9-12(14(20-2)8-11(13)15)16-21(17,18)10-6-4-3-5-7-10/h3-9,16H,1-2H3

• InChIKey:
• DLBRNLJHRWXVHR-UHFFFAOYSA-N

• N-(4-chloro-2,5-dimethoxyphenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H14ClNO4S and its molecular weight is 327.8g/mol. The purity is usually 95%.

1,3-Benzenediol, 5-[1-hydroxy-2-[[2-(4-hydroxyphenyl)-1-methylethyl]amino]ethyl]-, (R*,S*)-(+-)-

In Stock

• CAS RN:
• 107878-38-6

• Formula:
• C10H13NO

• 1,3-Benzenediol, 5-[1-hydroxy-2-[[2-(4-hydroxyphenyl)-1-methylethyl]amino]ethyl]-, (R*,S*)-(+-)- is a useful research compound. Its molecular formula is C10H13NO. The purity is usually 95%.

RBI-257 Maleate

Usually In Stock

• CAS RN:
• 911378-38-6

• Formula:
• C25H32IN3O5

• InChI:
• InChI=1S/C21H28IN3O.C4H4O4/c1-16(2)26-20-5-4-12-23-21(20)24(3)19-10-13-25(14-11-19)15-17-6-8-18(22)9-7-17;5-3(6)1-2-4(7)8/h4-9,12,16,19H,10-11,13-15H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-

• InChIKey:
• NIRRRTUKUHIOTQ-BTJKTKAUSA-N

• RBI-257 Maleate is a highly potent dopamine D4 receptor-selective ligand. RBI-257 Maleate may be a useful probe or radioligand for brain dopamine D4 receptors.

7-Bromo-6-methoxy-1H-indazole-3-carboxylic acid methyl ester

In Stock

• CAS RN:
• 1263378-38-6

• Formula:
• C10H9BrN2O3

• InChI:
• InChI=1S/C10H9BrN2O3/c1-15-6-4-3-5-8(7(6)11)12-13-9(5)10(14)16-2/h3-4H,1-2H3,(H,12,13)

• InChIKey:
• NBZODJJSLNQRFD-UHFFFAOYSA-N

• 7-Bromo-6-methoxy-1H-indazole-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C10H9BrN2O3 and its molecular weight is 285.09 g/mol. The purity is usually 95%.

2-(Piperazin-1-ylmethyl)-3,4-dihydroquinazolin-4-one hydrochloride

In Stock

• CAS RN:
• 1158278-38-6

• Formula:
• C13H17ClN4O

• InChI:
• InChI=1S/C13H16N4O.ClH/c18-13-10-3-1-2-4-11(10)15-12(16-13)9-17-7-5-14-6-8-17;/h1-4,10,14H,5-9H2;1H

• InChIKey:
• LBQBZNXXKHORHZ-UHFFFAOYSA-N

• 2-(Piperazin-1-ylmethyl)-3,4-dihydroquinazolin-4-one hydrochloride is a useful research compound. Its molecular formula is C13H17ClN4O and its molecular weight is 280.75 g/mol. The purity is usually 95%.

5-chloro-2-methoxy-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)benzamide

In Stock

• CAS RN:
• 1797078-38-6

• Formula:
• C18H14ClNO3S2

• InChI:
• InChI=1S/C18H14ClNO3S2/c1-23-15-4-2-12(19)8-14(15)18(22)20-9-13-3-5-16(25-13)17(21)11-6-7-24-10-11/h2-8,10H,9H2,1H3,(H,20,22)

• InChIKey:
• LQAHMWYGCOARQM-UHFFFAOYSA-N

• 5-chloro-2-methoxy-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H14ClNO3S2 and its molecular weight is 391.88. The purity is usually 95%.

3-Cyclopropylidene-8-(6-methoxypyridine-3-carbonyl)-8-azabicyclo[3.2.1]octane

In Stock

• CAS RN:
• 2175978-38-6

• Formula:
• C17H20N2O2

• InChI:
• InChI=1S/C17H20N2O2/c1-21-16-7-4-12(10-18-16)17(20)19-14-5-6-15(19)9-13(8-14)11-2-3-11/h4,7,10,14-15H,2-3,5-6,8-9H2,1H3

• InChIKey:
• GNPJDRKIFAFCAF-UHFFFAOYSA-N

• 3-Cyclopropylidene-8-(6-methoxypyridine-3-carbonyl)-8-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C17H20N2O2 and its molecular weight is 284.359. The purity is usually 95%.

2,4-Dichloro-5-(difluoromethoxy)phenylacetic acid

In Stock

• CAS RN:
• 1807178-38-6

• Formula:
• C9H6Cl2F2O3

• InChI:
• InChI=1S/C9H6Cl2F2O3/c10-5-3-6(11)7(16-9(12)13)1-4(5)2-8(14)15/h1,3,9H,2H2,(H,14,15)

• InChIKey:
• OSBRTUWFXVSMLJ-UHFFFAOYSA-N

• 2,4-Dichloro-5-(difluoromethoxy)phenylacetic acid is a useful research compound. Its molecular formula is C9H6Cl2F2O3 and its molecular weight is 271.04 g/mol. The purity is usually 95%.

Potassium trifluoro(3-((3-nitrophenyl)amino)-3-oxopropyl)borate

In Stock

• CAS RN:
• 1705578-38-6

• Formula:
• C9H9BF3KN2O3

• InChI:
• InChI=1S/C9H9BF3N2O3.K/c11-10(12,13)5-4-9(16)14-7-2-1-3-8(6-7)15(17)18;/h1-3,6H,4-5H2,(H,14,16);/q-1;+1

• InChIKey:
• KMLYLOGVVMNSRQ-UHFFFAOYSA-N

• Potassium trifluoro(3-((3-nitrophenyl)amino)-3-oxopropyl)borate is a useful research compound. Its molecular formula is C9H9BF3KN2O3 and its molecular weight is 300.09 g/mol. The purity is usually 95%.

1-(Furan-3-yl)-2-[(9-methylpurin-6-yl)amino]-1-thiophen-2-ylethanol

Usually In Stock

• CAS RN:
• 2379978-38-6

• Formula:
• C16H15N5O2S

• InChI:
• InChI=1S/C16H15N5O2S/c1-21-10-20-13-14(18-9-19-15(13)21)17-8-16(22,11-4-5-23-7-11)12-3-2-6-24-12/h2-7,9-10,22H,8H2,1H3,(H,17,18,19)

• InChIKey:
• XUQMTQNUIHTLGY-UHFFFAOYSA-N

• 1-(Furan-3-yl)-2-[(9-methylpurin-6-yl)amino]-1-thiophen-2-ylethanol is a useful research compound. Its molecular formula is C16H15N5O2S and its molecular weight is 341.39. The purity is usually 95%.